Cas no 2137585-67-0 (1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137585-67-0
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 6529008
• PubChem ID: 165480630

1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• 2137585-67-0
• EN300-1114079
• 1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H12N6/c1-6-7(3-10-13(6)2)4-14-5-8(9)11-12-14/h3,5H,4,9H2,1-2H3
• InChI Key： HXRPDEZKCQWJAO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137585-67-0)

1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137585-67-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole and triazole derivatives, which are known for their diverse biological activities. The presence of both 1,2,3-triazole and pyrazole moieties in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing need for new treatments against drug-resistant pathogens. The compound's CAS No. 2137585-67-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine typically involves multi-step reactions, including click chemistry approaches, which are favored for their efficiency and selectivity. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility for research purposes. The compound's stability under various conditions makes it suitable for further derivatization and optimization.

From a commercial perspective, CAS No. 2137585-67-0 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its applications extend beyond pharmaceuticals, with potential uses in material science and catalysis. For instance, its triazole ring can act as a ligand in metal-organic frameworks (MOFs), which are widely studied for gas storage and separation technologies.

Environmental and safety considerations are also critical when working with 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to minimize risks. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) when using this compound.

The future prospects of 1-(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-1,2,3-triazol-4-amine are bright, with ongoing studies exploring its potential in cancer therapy, neurodegenerative diseases, and agricultural chemistry. Its versatility and adaptability make it a valuable tool for scientists aiming to address some of the most pressing challenges in modern science. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.